N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide

• IUPAC Name: N-ethyl-4-hydroxy-1-methyl-2-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C13H14N2O3/c1-3-14-12(17)10-11(16)8-6-4-5-7-9(8)15(2)13(10)18/h4-7,16H,3H2,1-2H3,(H,14,17)
• InChI Key: VZSHDWRFZGUDPM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C2=CC=CC=C2N(C1=O)C)O
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide, also known as E3330, is a synthetic compound that has been extensively studied for its potential therapeutic applications. E3330 is a potent inhibitor of the enzyme APE1/Ref-1, which plays a critical role in DNA repair and redox signaling pathways.

Mechanism of Action

APE1/Ref-1 is a multifunctional protein that plays a critical role in DNA repair and redox signaling pathways. N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide inhibits the redox function of APE1/Ref-1 by binding to its active site, thereby disrupting its interaction with other proteins and signaling pathways. This leads to the accumulation of DNA damage and increased sensitivity to DNA-damaging agents.
Biochemical and Physiological Effects
In addition to its role in DNA repair and redox signaling, APE1/Ref-1 has been implicated in various other cellular processes, including transcriptional regulation, cell proliferation, and apoptosis. N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to inhibit these processes in cancer cells, leading to decreased cell viability and increased apoptosis.

Advantages and Limitations for Lab Experiments

N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide is a potent and specific inhibitor of APE1/Ref-1, making it a valuable tool for studying the role of this protein in various cellular processes. However, the use of N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide in lab experiments is limited by its low solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

Future research on N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide should focus on improving its solubility and stability to increase its bioavailability and efficacy. Additionally, further studies are needed to investigate the potential therapeutic applications of N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide in other diseases, including cardiovascular diseases and inflammatory disorders. Finally, the development of more potent and selective inhibitors of APE1/Ref-1 could lead to the discovery of new therapeutic targets and treatments for various diseases.

Scientific Research Applications

N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and inflammatory disorders. APE1/Ref-1 is overexpressed in many cancer types and is associated with increased resistance to chemotherapy and radiation therapy. Inhibition of APE1/Ref-1 by N-ethyl-4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxamide sensitizes cancer cells to these treatments, making it a promising candidate for combination therapy.